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Compound of Interest

Compound Name: Z-Devd-afc

Cat. No.: B3026364 Get Quote

For researchers, scientists, and drug development professionals, understanding the specificity

of tool compounds is paramount. This guide provides a detailed comparison of the fluorogenic

substrate Z-DEVD-AFC's cross-reactivity with various caspases, supported by experimental

data and protocols.

The tetrapeptide substrate Z-DEVD-AFC is widely utilized for the detection of caspase-3

activity, a key executioner caspase in the apoptotic pathway. However, the promiscuous nature

of caspase active sites can lead to cross-reactivity with other family members. This guide

outlines the selectivity profile of Z-DEVD-AFC, enabling more accurate interpretation of

experimental results.

Quantitative Comparison of Caspase Activity on Z-
DEVD-AFC
The enzymatic activity of various caspases on Z-DEVD-AFC reveals a clear preference for

executioner caspases, particularly caspase-3 and caspase-7. While definitive kinetic constants

for all caspases are not uniformly available in the literature, the existing data and comparative

studies allow for a robust assessment of substrate preference.
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Caspase Family Specific Caspase
Relative Activity on
Z-DEVD-AFC

Kinetic Parameters
(Km)

Executioner Caspases Caspase-3 High 9.7 µM[1]

Caspase-7
High (virtually identical

to Caspase-3)[2]
Not widely reported

Caspase-6 Low Not widely reported

Initiator Caspases Caspase-8 Low Not widely reported

Caspase-9 Low Not widely reported

Caspase-2 Very Low[3] Not widely reported

Inflammatory

Caspases
Caspase-1 Low Not widely reported

Note: The DEVD sequence is recognized as the optimal cleavage motif for caspase-3 and

caspase-7.[4][5] While other caspases can cleave this substrate, their efficiency is significantly

lower.

Experimental Protocols
Accurate assessment of caspase activity is crucial for reliable data. Below is a standard

protocol for a caspase activity assay using a fluorogenic substrate like Z-DEVD-AFC.

Caspase Activity Assay Protocol
1. Reagent Preparation:

Lysis Buffer: 20 mM HEPES (pH 7.5), 150 mM NaCl, 1% Triton X-100, 10% glycerol, 1 mM

EDTA, and a protease inhibitor cocktail.

Reaction Buffer (2X): 40 mM HEPES (pH 7.5), 200 mM NaCl, 20% glycerol, 2 mM EDTA,

and 10 mM Dithiothreitol (DTT) (add fresh).

Z-DEVD-AFC Substrate: Prepare a 1 mM stock solution in DMSO.
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2. Cell Lysate Preparation:

Induce apoptosis in your cell line of interest using a known stimulus.

Harvest cells and wash with ice-cold PBS.

Resuspend the cell pellet in ice-cold Lysis Buffer.

Incubate on ice for 30 minutes with periodic vortexing.

Centrifuge at 14,000 x g for 15 minutes at 4°C.

Collect the supernatant (cell lysate) and determine the protein concentration using a

standard method (e.g., BCA assay).

3. Caspase Activity Measurement:

In a 96-well black microplate, add 50 µL of 2X Reaction Buffer to each well.

Add 20-50 µg of cell lysate to each well and adjust the volume to 95 µL with Lysis Buffer.

Add 5 µL of 1 mM Z-DEVD-AFC substrate to each well (final concentration: 50 µM).

Incubate the plate at 37°C for 1-2 hours, protected from light.

Measure the fluorescence using a microplate reader with an excitation wavelength of 400 nm

and an emission wavelength of 505 nm.[1]

Fluorescence intensity is proportional to the amount of AFC released and, therefore, to the

caspase activity.

Visualizing Apoptotic Signaling and Experimental
Workflow
To provide a clearer understanding of the biological context and the experimental procedure,

the following diagrams have been generated.
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Caption: Apoptotic Caspase Activation Pathways.
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Caption: Experimental Workflow for Caspase Activity Assay.
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In conclusion, while Z-DEVD-AFC is a highly effective substrate for measuring the activity of

executioner caspases-3 and -7, researchers should be aware of its potential for low-level cross-

reactivity with other caspases. For studies requiring the specific measurement of other caspase

activities, the use of preferred substrates for those enzymes is recommended.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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